Propyl Acetate

• CAS No.: 109-60-4
• Product Name: Propyl Acetate
• Molecular Formula: C5H10O2; CH3COOCH2CH2CH3; C5H10O2
• Molecular Weight: 102.13 g/mol
• IUPAC Name: propyl acetate
• Standard InChI: InChI=1S/C5H10O2/c1-3-4-7-5(2)6/h3-4H2,1-2H3
• Standard InChIKey: YKYONYBAUNKHLG-UHFFFAOYSA-N
• SMILES: CCCOC(=O)C
• Canonical SMILES: CCCOC(=O)C
• Boiling Point: 214.9 °F at 760 mm Hg (USCG, 1999); 101.5 °C; 101.3 °C; 101.6 °C; 215°F
• Colorform: Colorless liquid
• Density: 0.886 at 68 °F (USCG, 1999); 0.8820 g/cu cm at 25 °C; Relative density (water = 1): 0.9; 0.880-0.886; 0.84
• Flash Point: 58 °F (USCG, 1999); 55 °F (13 °C) (Closed cup); 10 °C c.c.; 55°F
• Melting Point: -139 °F (USCG, 1999); -93 °C; -93.0 °C; -93°C; -92 °C; -134°F
• Physical Description: N-propyl acetate appears as a clear colorless liquid with a pleasant odor. Flash point 58°F. Less dense than water, Vapors are heavier than air.; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; colourless mobile liquid with a fruity, pear-raspberry odour; Colorless liquid with a mild, fruity odor.
• Description: Propyl acetate, also known as 1-acetoxypropane or propyl ethanoate, belongs to the class of organic compounds known as carboxylic acid esters. These are carboxylic acid derivatives in which the carbon atom from the carbonyl group is attached to an alkyl or an aryl moiety through an oxygen atom (forming an ester group). Propyl acetate exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Propyl acetate has been detected in multiple biofluids, such as feces and saliva. Within the cell, propyl acetate is primarily located in the cytoplasm. Propyl acetate exists in all eukaryotes, ranging from yeast to humans. Propyl acetate can be biosynthesized from propan-1-ol. Propyl acetate is a bitter, celery, and fruity tasting compound that can be found in a number of food items such as cocoa bean, muskmelon, apple, and pineapple. This makes propyl acetate a potential biomarker for the consumption of these food products. Propyl acetate has been linked to the inborn metabolic disorders including celiac disease.; Propyl acetate is an acetate ester obtained by the formal condensation of acetic acid with propanol. It has a role as a fragrance and a plant metabolite. It derives from a propan-1-ol.; N-propyl acetate appears as a clear colorless liquid with a pleasant odor. Flash point 58°F. Less dense than water, Vapors are heavier than air.
• Solubility: 2 % (NIOSH, 2016); 18900 mg/L (at 20 °C); 0.19 M; 18.9 mg/mL at 20 °C; Miscible with alcohols, ketones, esters, hydrocarbons; Soluble in carbon tetrachloride; MISCIBLE WITH CASTOR AND LINSEED OILS; In water, 1.89X10+4 mg/L at 20 °C; Solubility in water, g/100ml at 16 °C: 1.6 (poor); miscible with alcohol, ether; soluble 1ml in 60ml water; 1 ml in 1 ml 95% alcohol (in ethanol); 2%
• Synonyms: 1-Acetoxypropane; 1-Propyl Acetate; Acetic Acid n-Propyl Ester; NSC 72025; Propyl Acetate; Propyl Ethanoate; n-Propanol Acetate; n-Propyl Acetate
• Vapor Density: 3.52 (Air = 1); Relative vapor density (air = 1): 3.5
• Vapor Pressure: 67.21 mm Hg (USCG, 1999); 35.90 mmHg; 35.9 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 3.3; 25 mmHg
• PubChem Compound: 7997
• Last Modified: Nov 11 2021